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Compound of Interest

Compound Name:
3-Chloro-2-hydroxybenzene-1-

sulfonyl fluoride

Cat. No.: B15255171

Get Quote

Part 1: Executive Summary & Market Status
Current Commercial Status: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride is not currently

available as a standard off-the-shelf catalog item from major global distributors (e.g., Sigma-

Aldrich, Enamine, Combi-Blocks). It is classified as a non-stock / custom synthesis reagent.

Sourcing Strategy: Researchers requiring this specific scaffold have two primary options:

Custom Synthesis (CRO): Contract a synthesis provider using the protocols detailed in Part

3.

In-House Preparation (Recommended): The compound can be synthesized in two steps from

the commercially available precursor 2-amino-6-chlorophenol (CAS 38191-33-2) with high

regiochemical fidelity.

Key Technical Identity:

Chemical Name: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride
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Molecular Formula: C₆H₄ClFO₃S

Molecular Weight: 210.61 g/mol

Core Function: Bifunctional SuFEx (Sulfur-Fluoride Exchange) hub; Covalent warhead for

proximal nucleophiles (Tyr/Lys).

Part 2: Technical Synthesis Guide
Retrosynthetic Analysis & Route Selection
Direct chlorosulfonation of 2-chlorophenol is not recommended for this specific isomer. The

hydroxyl group directs electrophilic substitution to the para position (C5) or ortho position (C6).

Obtaining the sulfonyl group at C1 (between the OH and Cl, or adjacent to OH in the 1,2,3-

pattern) via direct sulfonation is sterically disfavored and yields mixtures.

Selected Route: The Meerwein Sulfonation Strategy To guarantee the 1,2,3-substitution pattern

(1-SO₂F, 2-OH, 3-Cl), we utilize the diazotization of 2-amino-6-chlorophenol. This method

replaces the amino group directly with a sulfonyl chloride moiety, ensuring absolute

regiocontrol.

Synthesis Workflow Diagram

2-Amino-6-chlorophenol
(CAS 38191-33-2)

Diazonium Salt
Intermediate

1. NaNO2, HCl
< 5°C 3-Chloro-2-hydroxybenzene-

1-sulfonyl chloride

2. SO2, CuCl2
AcOH/H2O, 0°C -> RT 3-Chloro-2-hydroxybenzene-

1-sulfonyl fluoride

3. KHF2 or KF
MeCN/H2O, RT
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Figure 1: Regioselective synthesis pathway via Meerwein sulfonation.

Detailed Experimental Protocol
Step 1: Synthesis of 3-Chloro-2-hydroxybenzenesulfonyl
chloride

Precursor: 2-Amino-6-chlorophenol (Commercially available).[1]
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Reagents: Sodium Nitrite (NaNO₂), Hydrochloric Acid (HCl), Sulfur Dioxide (SO₂), Copper(II)

Chloride (CuCl₂).

Solvent: Glacial Acetic Acid / Water.

Protocol:

Diazotization: Dissolve 2-amino-6-chlorophenol (10 mmol) in a mixture of concentrated HCl

(5 mL) and glacial acetic acid (10 mL). Cool to 0°C in an ice-salt bath. Dropwise add a

solution of NaNO₂ (11 mmol) in water (2 mL), maintaining the temperature below 5°C. Stir for

30 minutes to ensure complete formation of the diazonium salt.

Sulfonylation: In a separate vessel, saturate glacial acetic acid (20 mL) with SO₂ gas

(bubbled) until the solution is yellow-green. Add CuCl₂ (2.5 mmol) as a catalyst.

Coupling: Slowly pour the cold diazonium solution into the SO₂/CuCl₂ mixture with vigorous

stirring. The mixture will foam as N₂ gas is released.

Workup: Once gas evolution ceases (approx. 1-2 hours), pour the mixture into ice water (100

mL). The sulfonyl chloride will precipitate as a solid or oil. Extract with dichloromethane

(DCM), wash with brine, dry over MgSO₄, and concentrate.

Checkpoint: Verify intermediate by TLC or LC-MS (expect mass corresponding to R-

SO₂Cl; note that SO₂Cl hydrolyzes on LC-MS to sulfonic acid).

Step 2: Conversion to Sulfonyl Fluoride (Fluoride Exchange)
Reagents: Potassium Bifluoride (KHF₂) or Potassium Fluoride (KF).

Solvent: Acetonitrile (MeCN) / Water (1:1 v/v).

Protocol:

Dissolve the crude sulfonyl chloride (from Step 1) in MeCN (20 mL).

Add a saturated aqueous solution of KHF₂ (2.0 equiv).
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Note: KHF₂ is preferred over KF for faster kinetics and tolerance of acidic byproducts, but

KF is acceptable.

Stir the biphasic mixture vigorously at room temperature for 2–4 hours.

Workup: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer

with water and brine. Dry over Na₂SO₄ and concentrate.

Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient). Sulfonyl

fluorides are typically stable on silica.

Part 3: Applications & Mechanism (SuFEx)
This molecule is a bifunctional SuFEx probe. It contains:

Phenolic -OH: A nucleophile capable of reacting with electrophiles or serving as a site for

further functionalization (e.g., to attach a fluorophore or drug pharmacophore).

Sulfonyl Fluoride (-SO₂F): An electrophilic warhead that is stable in aqueous biological

buffers but reacts specifically with Tyr, Lys, Ser, or His residues in proteins, often accelerated

by the local environment (e.g., basic residues or hydrogen bonding).

SuFEx Activation Mechanism
The proximity of the hydroxyl group (position 2) to the sulfonyl fluoride (position 1) can

influence reactivity via hydrogen bonding or electronic effects.
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Figure 2: Mechanism of SuFEx-mediated protein labeling.

Part 4: Safety & Handling
Hazard Category Description Mitigation

Corrosivity

Chlorosulfonic acid and

Sulfonyl Chlorides are

corrosive and cause severe

skin burns.

Wear acid-resistant gloves,

face shield, and work in a fume

hood.

Fluoride Toxicity

KHF₂ and HF byproducts are

toxic and can penetrate skin

(hypocalcemia risk).

Avoid glass when handling

aqueous HF/KHF₂ if possible

(use plastic). Keep Calcium

Gluconate gel nearby.

Pressure

Diazotization releases N₂ gas;

Chlorosulfonation releases HCl

gas.

Ensure adequate venting; do

not seal reaction vessels tightly

during gas evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org%2Fdemo.aspx%3Fprep%3DCV5P1070
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.joc.2c02630
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0655640.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2Ftmt00393
https://patents.google.com/patent/CN110035992B/en
https://www.bldpharm.com/newsdetail/news-how-bld-helps-SuFEx.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2F10.1002%2Fanie.201309399
https://www.benchchem.com/product/b15255171?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15255171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. m.indiamart.com [m.indiamart.com]

2. 2-AMINO-6-CHLORO-PHENOL | 38191-33-2 [chemicalbook.com]

3. CN110035992B - Process for the preparation of 3-substituted 2-vinyl phenyl sulfonates -
Google Patents [patents.google.com]

4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click
Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology
[bldpharm.com]

To cite this document: BenchChem. [Commercial Availability & Technical Guide: 3-Chloro-2-
hydroxybenzene-1-sulfonyl fluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15255171/docs#commercial-availability-technical-
guide-3-chloro-2-hydroxybenzene-1-sulfonyl-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15255171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

